Cas no 139909-01-6 (1,6-Naphthalenediol, 1,2,3,4-tetrahydro-)

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- structure

139909-01-6 structure

Product Name:1,6-Naphthalenediol, 1,2,3,4-tetrahydro-

CAS No:139909-01-6

MF:C₁₀H₁₂O₂

MW:164.201083183289

CID:1284154

PubChem ID:23462533

Update Time:2025-04-20

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 1,6-Naphthalenediol, 1,2,3,4-tetrahydro-
- 1,2,3,4-tetrahydronaphthalene-1,6-diol
- AKOS011106302
- SCHEMBL7913405
- AT36304
- 139909-01-6
- Inchi： 1S/C10H12O2/c11-8-4-5-9-7(6-8)2-1-3-10(9)12/h4-6,10-12H,1-3H2
- InChI Key： JWRDGRSELJKMMO-UHFFFAOYSA-N
- SMILES： OC1C2C=CC(=CC=2CCC1)O

Computed Properties

Exact Mass: 164.08376
Monoisotopic Mass: 164.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 40.5Å²

Experimental Properties

PSA: 40.46

1,6-Naphthalenediol, 1,2,3,4-tetrahydro- Production Method

Production Method 1

1382490-87-0

139909-01-6

80859-00-3

3470-51-7

Reaction Conditions

1.1 Solvents: Acetonitrile-d3 , Water-d2

Reference

A Photo-Favorskii Ring Contraction Reaction: The Effect of Ring Size

Kammath, Viju Balachandran; Solomek, Tomas; Ngoy, Bokolombe Pitchou; Heger, Dominik; Klan, Petr; et al, Journal of Organic Chemistry, 2013, 78(5), 1718-1729